7-(4-fluorobenzenesulfonyl)-5-[(2-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one
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Description
7-(4-fluorobenzenesulfonyl)-5-[(2-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one is a useful research compound. Its molecular formula is C24H18FNO5S and its molecular weight is 451.47. The purity is usually 95%.
BenchChem offers high-quality 7-(4-fluorobenzenesulfonyl)-5-[(2-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-fluorobenzenesulfonyl)-5-[(2-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Anticancer Potential
A novel compound closely related to quinoline derivatives demonstrates promising antibacterial and anticancer activities. The synthesis of related quinoline derivatives has been explored for their potential in treating various bacterial infections and cancer types. For instance, certain quinolines have been identified to exhibit potent antibacterial activities against both Gram-positive and Gram-negative bacteria, highlighting their therapeutic potential in combating microbial resistance (Y. Kuramoto et al., 2003). Additionally, some quinoline derivatives have shown significant anticancer activities, particularly in disrupting tubulin polymerization, a crucial process in cancer cell division, indicating their potential use in cancer therapy (P. S. Srikanth et al., 2016).
Chemical Synthesis and Modification
The efficient synthesis and chemical modification of quinoline derivatives represent a crucial area of research, offering pathways to novel compounds with enhanced biological activities. Studies have demonstrated various synthesis methods, including solvent-free conditions, to produce novel quinoline compounds with potential applications in medicinal chemistry (Wu Xiao-xi, 2015). These synthetic strategies are essential for the development of new drugs with improved efficacy and selectivity.
Molecular Docking and Drug Design
Molecular docking studies have played a significant role in the design and development of quinoline-based drugs. By understanding the interaction between quinoline compounds and biological targets, researchers can design more potent and selective drugs. For example, the design and synthesis of fluoroquinolone derivatives have been guided by docking studies, leading to compounds with potent antibacterial activity (Mehul M. Patel et al., 2014). These studies are crucial for advancing drug discovery efforts targeting various diseases.
properties
IUPAC Name |
7-(4-fluorophenyl)sulfonyl-5-[(2-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18FNO5S/c1-15-4-2-3-5-16(15)12-26-13-23(32(28,29)18-8-6-17(25)7-9-18)24(27)19-10-21-22(11-20(19)26)31-14-30-21/h2-11,13H,12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSCKAPMHPLJQRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C=C(C(=O)C3=CC4=C(C=C32)OCO4)S(=O)(=O)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18FNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.